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Compound of Interest

Compound Name: C.I. Acid red 151

Cat. No.: B12781643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 151, also known as C.I. 26900, is a diazo dye with the molecular formula

C₂₂H₁₅N₄NaO₄S and a molecular weight of 454.43 g/mol .[1][2] It is characterized by its dark

red powder form and its utility in dyeing protein fibers like wool and silk, as well as polyamides.

[1][3] The dye is soluble in water, presenting a cloudy brown-orange solution, and soluble in

ethanol, appearing orange.[1][4] This guide provides an in-depth overview of the spectral

characteristics of Acid Red 151 in solution, focusing on its ultraviolet-visible (UV-Vis) absorption

properties and the factors influencing them. This information is critical for its application in

various research and development contexts, including its use as a model compound in

degradation studies and for quantitative analysis.

Physicochemical Properties
A summary of the key physicochemical properties of Acid Red 151 is presented below.
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Property Value Reference(s)

CI Name Acid Red 151 [1]

CI Number 26900 [1]

CAS Number 6406-56-0 [1][2]

Molecular Formula C₂₂H₁₅N₄NaO₄S [1][2]

Molecular Weight 454.43 g/mol [1][2]

Appearance Dark red powder [1][4]

UV-Visible Absorption Spectroscopy
The UV-Vis absorption spectrum of a compound provides valuable information about its

electronic transitions. For Acid Red 151, the most prominent feature in the visible region is a

strong absorption band, which is responsible for its red color.

Absorption Maxima (λmax)
The wavelength of maximum absorbance (λmax) for Acid Red 151 in aqueous solutions is

consistently reported to be in the range of 510 nm to 512 nm.[5] This peak is attributed to the π

→ π* electronic transitions within the conjugated system of the diazo dye structure.[6] The

degradation of Acid Red 151 is often monitored by the decrease in absorbance at this

wavelength.[7]

Molar Absorptivity (ε)
The molar absorptivity (or extinction coefficient), ε, is a measure of how strongly a chemical

species absorbs light at a given wavelength. It is a constant for a particular substance at a

specific wavelength and in a given solvent, as defined by the Beer-Lambert Law (A = εbc,

where A is absorbance, b is the path length, and c is the concentration).

While several studies utilize the absorbance of Acid Red 151 for quantitative analysis, a

definitive value for its molar absorptivity in a specific solvent has not been readily available in

the reviewed literature. For other disperse azo dyes, molar absorptivity values have been

reported to be in the range of 35,000 to 216,000 L·mol⁻¹·cm⁻¹.[8] The determination of the
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specific molar absorptivity for Acid Red 151 is crucial for accurate quantification and requires

experimental measurement.

Solvatochromism
Solvatochromism is the phenomenon where the color of a solute changes with the polarity of

the solvent. This change is reflected in a shift of the absorption maximum (λmax). Acid Red 151

exhibits solvatochromic behavior. For instance, it is described as having a cloudy brown-light

orange appearance in water and an orange color in ethanol, indicating a shift in its absorption

spectrum.[1] A detailed study quantifying the λmax in a range of solvents with varying polarities

would be necessary to fully characterize its solvatochromic properties.

Effect of pH
The absorption spectrum of Acid Red 151 is sensitive to changes in pH. The color of its

aqueous solution changes in the presence of strong acids and bases. In a strong hydrochloric

acid solution, it appears orange-brown, while in a thick sodium hydroxide solution, it turns dark

purple.[1][4] This indicates significant shifts in the λmax due to the protonation or deprotonation

of the dye molecule, which alters the electronic structure and the energy of the electronic

transitions. The ozonation kinetics of Acid Red 151 have been shown to be pH-dependent, with

reaction rates varying at different pH values.[9]

Fluorescence Spectroscopy
Information regarding the fluorescence properties of Acid Red 151 is limited in the available

literature. While it is classified under "fluorescent dyes" in some databases, specific data on its

emission maxima and quantum yields are not provided.[10] Many azo dyes are known to be

fluorescent, and this property is often influenced by the molecular structure and the solvent

environment.[11] Further experimental investigation is required to fully characterize the

fluorescence characteristics of Acid Red 151.

Experimental Protocols
Determination of Molar Absorptivity (ε)
The following is a general experimental protocol for the determination of the molar absorptivity

of Acid Red 151.
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Figure 1. Experimental workflow for determining molar absorptivity.

Investigation of the Effect of pH on Absorption Spectra
This protocol outlines the steps to study the influence of pH on the spectral properties of Acid

Red 151.

Solution Preparation

pH Adjustment Spectral Measurement Data Analysis

Prepare a stock solution of
Acid Red 151 of known concentration.

Add a fixed aliquot of the dye stock
solution to each buffer solution.

Prepare a series of buffer solutions
covering a wide pH range (e.g., pH 2 to 12).

Record the UV-Vis absorption spectrum
for each pH-adjusted solution. Determine the λmax for each pH. Plot λmax vs. pH to visualize the

spectral shifts.
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Figure 2. Protocol for investigating the effect of pH on absorption spectra.

Logical Relationships
The relationship between the chemical properties of Acid Red 151 and its observed spectral

characteristics is governed by fundamental principles of photochemistry.
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Figure 3. Factors influencing the spectral characteristics of Acid Red 151.

Conclusion
Acid Red 151 exhibits distinct spectral characteristics in the UV-Vis region, with a prominent

absorption maximum around 510-512 nm in aqueous solutions. Its spectral properties are

significantly influenced by the solvent polarity and the pH of the solution, demonstrating both

solvatochromic and halochromic effects. While the dye is used in quantitative studies, a

standardized molar absorptivity value is not readily available and should be determined

experimentally for precise measurements. Further research is also needed to fully characterize

its fluorescence properties. The experimental protocols and logical relationships outlined in this

guide provide a framework for the systematic investigation and application of the spectral

properties of Acid Red 151 in various scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.medchemexpress.com/c-i-acid-red-151.html
https://iasj.rdd.edu.iq/journals/uploads/2024/12/06/0f1ab8f3a283d0af86aa310e9242e1c1.pdf
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12781643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

